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Compound of Interest

Compound Name: GSK2945

Cat. No.: B1443831 Get Quote

Technical Support Center: GSK2945
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) regarding the potential off-target effects of GSK2945. The information is

intended for researchers, scientists, and drug development professionals using this compound

in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of GSK2945?

GSK2945 is characterized as a modulator of the nuclear receptor REV-ERBα, a key

component of the circadian clock that functions as a transcriptional repressor.[1][2][3]

Q2: Is GSK2945 a REV-ERBα agonist or antagonist?

The activity of GSK2945 as a REV-ERBα agonist or antagonist can be context-dependent,

potentially varying with cell type and the specific biological system being studied. This

highlights the importance of carefully characterizing its effects in your particular experimental

setup.

Q3: What are the known or potential off-target effects of GSK2945?

While comprehensive public data on the specific off-target profile of GSK2945 is limited, it is

important to consider potential off-target activities, a common characteristic of many small

molecule inhibitors. REV-ERBα ligands, in general, have been noted to have potential off-target
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effects.[1] For instance, the related REV-ERBα agonist SR9009 has been reported to have side

effects on cellular proliferation and metabolism.[4] Given that GSK2945 was developed based

on the chemical structure of GSK4112 and SR9009, it is prudent to anticipate and test for

potential off-target activities.[4]

Q4: Are there any known effects of GSK2945 on kinases?

Currently, there is no publicly available, comprehensive kinase screening panel data

specifically for GSK2945. Researchers using GSK2945 in signaling pathways involving kinases

should independently assess its potential for direct kinase inhibition.
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Issue Potential Cause Recommended Action

Unexpected experimental

results inconsistent with REV-

ERBα modulation.

Potential Off-Target Effects:

The observed phenotype may

be due to GSK2945 interacting

with other cellular targets

besides REV-ERBα.

1. Target Engagement

Validation: Confirm that

GSK2945 is engaging REV-

ERBα in your experimental

system using techniques like

cellular thermal shift assay

(CETSA) or target engagement

assays. 2. Orthogonal

Controls: Use a structurally

different REV-ERBα modulator

to see if the same phenotype

is observed. 3. Rescue

Experiments: If possible,

perform rescue experiments by

overexpressing REV-ERBα to

see if the unexpected

phenotype is reversed.

Variability in results between

different cell lines or tissues.

Context-Dependent Activity:

GSK2945 may exhibit cell-

type-specific agonist or

antagonist activity, or its off-

target profile may differ

between cell types.

1. Characterize Activity:

Determine the

agonist/antagonist profile of

GSK2945 in each specific cell

line used. 2. Baseline

Expression: Measure the

baseline expression levels of

REV-ERBα and other potential

off-targets in your different

experimental systems.

Discrepancies between in vitro

and in vivo results.

Pharmacokinetic Properties:

The in vivo half-life of

GSK2945 is reported to be

approximately 2 hours, with

clearance from serum taking

about 24 hours.[4] This

pharmacokinetic profile can

lead to different effective

1.

Pharmacokinetic/Pharmacodyn

amic (PK/PD) Modeling:

Correlate the observed in vivo

effects with the concentration

of GSK2945 in the target

tissue. 2. Dose-Response

Studies: Perform thorough
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concentrations and target

engagement dynamics

compared to in vitro studies.

dose-response studies in vivo

to establish a clear relationship

between the administered

dose and the biological effect.

Experimental Protocols
Detailed experimental protocols for assessing the off-target effects of GSK2945 are not readily

available in the public domain. However, researchers can adapt established methodologies for

kinase inhibitor profiling and off-target screening.

Protocol: Kinase Inhibitor Profiling (General)
This protocol provides a general framework for assessing the selectivity of a small molecule

inhibitor against a panel of kinases.

1. Reagents and Materials:

GSK2945
Kinase panel (commercially available, e.g., from Reaction Biology, Eurofins)
Kinase-specific substrates
ATP
Kinase assay buffer
Detection reagents (e.g., ADP-Glo™, Z'-LYTE™)
Microplates

2. Procedure:

Prepare a dilution series of GSK2945.
In a microplate, combine the kinase, its specific substrate, and the appropriate kinase assay
buffer.
Add the diluted GSK2945 to the wells. Include a vehicle control (e.g., DMSO).
Initiate the kinase reaction by adding ATP.
Incubate for the recommended time and temperature.
Stop the reaction and measure the kinase activity using a suitable detection reagent and a
plate reader.
Calculate the percent inhibition for each concentration of GSK2945 and determine the IC₅₀

values for any inhibited kinases.
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Protocol: Cellular Target Engagement Assay (General)
This protocol outlines a general method to confirm that GSK2945 engages REV-ERBα within a

cellular context.

1. Reagents and Materials:

Cells expressing REV-ERBα
GSK2945
Cell lysis buffer
Antibodies against REV-ERBα and a loading control
SDS-PAGE and Western blotting reagents

2. Procedure:

Treat cells with varying concentrations of GSK2945 for a specified time.
Harvest and lyse the cells.
Perform a thermal shift assay by heating cell lysates to a range of temperatures.
Separate the soluble and aggregated protein fractions by centrifugation.
Analyze the amount of soluble REV-ERBα at each temperature by Western blotting.
A shift in the melting temperature of REV-ERBα in the presence of GSK2945 indicates target
engagement.

Signaling Pathways and Experimental Workflows
To aid in experimental design and data interpretation, the following diagrams illustrate relevant

concepts.

GSK2945 REV-ERBαModulates
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Click to download full resolution via product page

Caption: Simplified signaling pathway of REV-ERBα modulation by GSK2945.
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Unexpected Experimental Result

Is it an on-target REV-ERBα effect? Could it be an off-target effect?

Validate REV-ERBα target engagement
(e.g., CETSA)

Perform orthogonal control experiment
(different REV-ERBα modulator) Conduct kinase panel screening Assess other potential off-targets

(e.g., receptor binding assays)

Result consistent with
REV-ERBα modulation

Result suggests
off-target activity

Click to download full resolution via product page

Caption: Logical workflow for troubleshooting unexpected results with GSK2945.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Potential off-target effects of GSK2945]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1443831#potential-off-target-effects-of-gsk2945]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1443831#potential-off-target-effects-of-gsk2945
https://www.benchchem.com/product/b1443831#potential-off-target-effects-of-gsk2945
https://www.benchchem.com/product/b1443831#potential-off-target-effects-of-gsk2945
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1443831?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1443831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

